2-(Hexylamino)-5-nitropyridine

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: N-hexyl-5-nitropyridin-2-amine
• InChI: InChI=1S/C11H17N3O2/c1-2-3-4-5-8-12-11-7-6-10(9-13-11)14(15)16/h6-7,9H,2-5,8H2,1H3,(H,12,13)
• InChI Key: CUYUTHVWTRCVPY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC1=NC=C(C=C1)[N+](=O)[O-]

Description

2-(Hexylamino)-5-nitropyridine is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

101 g of triethylamine and subsequently 50 g of n-hexylamino are placed into 600 ml of distilled anhydrous ethanol. An amount of 79 g of 2-chloro-5-nitropyridine is added portionwise at room temperature in the course of 15 minutes. The mixture is then heated to reflux temperature, whereby it goes into solution at 60° C. The solution is stirred for 24 hours at the reflux temperature and afterwards cooled to room temperature; the solution is poured into ice/water, and the formed precipitate filtered off. The 2-n-hexylamino-5-nitropyridine obtained after recrystallisation from ethanol/water melts at 56°-57° C.